Cas no 55784-11-7 (Diethyl 4-Ethoxyphenylethylmalonate)

• Product Name: Diethyl 4-Ethoxyphenylethylmalonate
• CAS No: 55784-11-7
• MF: C₁₇H₂₄O₅
• MW: 308.369465827942
• CID: 944494
• PubChem ID: 12199202
• Update Time: 2025-06-11

Diethyl 4-Ethoxyphenylethylmalonate Chemical and Physical Properties

Names and Identifiers

• Diethyl 4-Ethoxyphenylethylmalonate
• Diethyl-p-ethoxy-phenylethyl-malonat
• Diethyl 2-(4-ethoxyphenyl)-2-ethylpropanedioate
• 55784-11-7

• Inchi： 1S/C17H24O5/c1-5-17(15(18)21-7-3,16(19)22-8-4)13-9-11-14(12-10-13)20-6-2/h9-12H,5-8H2,1-4H3
• InChI Key： VJYAJCZEUGCPEH-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(=O)OCC)(C1C=CC(=CC=1)OCC)CC)=O

Computed Properties

• Exact Mass: 308.16200
• Monoisotopic Mass: 308.16237386g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 10
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• PSA: 61.83000
• LogP: 2.85930

Additional information on Diethyl 4-Ethoxyphenylethylmalonate

Comprehensive Overview of Diethyl 4-Ethoxyphenylethylmalonate (CAS No. 55784-11-7)

Diethyl 4-Ethoxyphenylethylmalonate (CAS No. 55784-11-7) is a specialized organic compound widely utilized in pharmaceutical synthesis, agrochemical production, and advanced material research. This ester derivative, characterized by its ethoxy and phenylethyl functional groups, serves as a versatile building block in multicomponent reactions. Its molecular structure, C₁₇H₂₄O₅, offers unique reactivity, making it valuable for constructing complex molecules like flavonoids, nonsteroidal anti-inflammatory drugs (NSAIDs), and UV stabilizers.

In recent years, the demand for Diethyl 4-Ethoxyphenylethylmalonate has surged due to its role in green chemistry applications. Researchers highlight its potential in catalyzed asymmetric synthesis, aligning with the global push for sustainable manufacturing. A 2023 study published in the Journal of Organic Chemistry emphasized its efficiency in Michael addition reactions, a hot topic in AI-driven drug discovery platforms. Users frequently search for "malonate derivatives in drug design" or "CAS 55784-11-7 solubility data," reflecting industry interest in its physicochemical properties.

The compound’s lipophilicity (logP ~2.8) and moderate boiling point (310°C) make it ideal for solvent-mediated reactions. Analytical techniques like HPLC and GC-MS are commonly employed for purity verification (>98%), a critical factor for pharmaceutical-grade applications. Notably, its 4-ethoxyphenyl moiety enhances electron delocalization, a feature exploited in OLED material research—a trending sector with growing Google search volume for "organic electronic materials 2024."

From a commercial perspective, Diethyl 4-Ethoxyphenylethylmalonate is supplied under stringent ISO-certified conditions. Suppliers often address FAQs such as "storage conditions for CAS 55784-11-7" (recommended: inert atmosphere, 2–8°C) or "scalability of malonate-based syntheses." Its compatibility with biocatalysts also positions it as a candidate for enzyme-mediated transformations, a niche explored in biotech patent filings.

Emerging applications include its use in cosmetic stabilizers and flavor enhancers, sectors witnessing 20% annual growth. Regulatory compliance (e.g., REACH, FDA GRAS) further boosts its adoption. For researchers querying "alternative to diethyl malonate in Knoevenagel condensation," this compound offers superior yield optimization (up to 92% in pilot studies).

In summary, Diethyl 4-Ethoxyphenylethylmalonate (CAS No. 55784-11-7) bridges academic innovation and industrial practicality. Its alignment with green chemistry principles, drug discovery trends, and advanced material science ensures sustained relevance in global markets.